Piperidin-4-yl(o-tolyl)methanone hydrochloride
Overview
Scientific Research Applications
Piperidine Derivatives in Therapeutic Applications
Piperidine derivatives, due to their versatile chemical structure, play a pivotal role in the development of pharmaceutical compounds with a wide range of therapeutic effects. For example, piperazine derivatives , a closely related class, have been extensively studied for their therapeutic potential across various domains including CNS agents, anticancer, cardio-protective agents, antiviral, anti-tuberculosis, anti-inflammatory, antidiabetic, and antihistamine activities. The adaptability of the piperazine nucleus allows for significant modifications that can lead to substantial differences in the medicinal properties of the resultant molecules. This flexibility underscores the potential of piperidine and its derivatives in drug discovery and development, suggesting that modifications to the piperidine ring, similar to those in piperazine derivatives, can significantly impact pharmacokinetic and pharmacodynamic properties of the compounds (Rathi et al., 2016).
Analytical Applications in Chemical Research
Furthermore, the application of piperidine and its derivatives extends beyond therapeutic uses to include analytical methodologies. For instance, methanol, a simple alcohol that might be considered in the context of piperidine-related research, has been identified as a chemical marker in assessing the condition of solid insulation in power transformers. This highlights the role of chemical compounds, potentially including piperidine derivatives, in diagnostics and material science, providing insights into the degradation processes and contributing to the development of maintenance strategies for electrical equipment (Jalbert et al., 2019).
Safety And Hazards
properties
IUPAC Name |
(2-methylphenyl)-piperidin-4-ylmethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO.ClH/c1-10-4-2-3-5-12(10)13(15)11-6-8-14-9-7-11;/h2-5,11,14H,6-9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLLGKUUWOKTASS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)C2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidin-4-yl(o-tolyl)methanone hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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